N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-methylthiophene-2-sulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-5-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C19H22N2O4S2/c1-5-10-21-15-8-7-14(11-16(15)25-12-19(3,4)18(21)22)20-27(23,24)17-9-6-13(2)26-17/h5-9,11,20H,1,10,12H2,2-4H3
• InChI Key: GQDHURVEAKRPAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC=C
• Molecular Formula: C19H22N2O4S2
• Molecular Weight: 406.5 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-methylthiophene-2-sulfonamide is a useful research compound. Its molecular formula is C19H22N2O4S2 and its molecular weight is 406.52. The purity is usually 95%.
BenchChem offers high-quality N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-methylthiophene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-5-methylthiophene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Spectroscopic Studies : Compounds including benzimidazole-tethered oxazepine hybrids have been synthesized and analyzed using spectroscopic methods and X-ray diffraction. These compounds have potential applications in nonlinear optical (NLO) properties, indicating their relevance in materials science (Almansour et al., 2016).

• Molecular Docking and Theoretical Investigations : Specific sulfonamides, including those with 1,4-oxazepine ring structures, have been explored for their antimalarial properties. Theoretical calculations and molecular docking studies highlight their potential in drug design against malaria and possibly COVID-19 (Fahim & Ismael, 2021).

Biological and Pharmaceutical Research

• Carbonic Anhydrase Inhibition : A class of [1,4]oxazepine-based primary sulfonamides has been identified as strong inhibitors of human carbonic anhydrases, a family of enzymes significant in many physiological and pathological processes (Sapegin et al., 2018).

• Antimicrobial and Antiproliferative Properties : Novel sulfonamide derivatives, including those with a benzimidazole moiety, have been synthesized and evaluated for antimicrobial and antiproliferative activities. These compounds show potential as effective agents against various bacterial and fungal strains, as well as cancer cell lines (Subramanyam et al., 2017).

Chemical Properties and Reactions

• Photoisomerization Studies : Research on compounds like 2H,6H-thiin-3-one 1-oxides, which share structural similarities with the compound , has revealed insights into photoisomerization processes, important for understanding the behavior of these compounds under different conditions (Kowalewski & Margaretha, 1993).

• Pericyclic Reaction Synthesis : The synthesis of new 1,3-oxazepine compounds from novel imines, including those with structural similarities to the compound , provides valuable information about the synthesis and potential applications of such compounds in various fields, including pharmaceuticals (Abood, 2010).